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Compound of Interest

Compound Name: Chloride;hydrate

Cat. No.: B8506054

Technical Support Center: Calcium Chloride
Phase Change Materials

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
calcium chloride (CaClz) phase change materials (PCMs). The focus is on controlling the
hydration level to ensure stable and reliable performance in experimental applications.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of calcium
chloride-based PCMs.

Issue 1: Significant Supercooling Observed During Solidification

e Question: My calcium chloride hexahydrate (CaClz-6H20) sample remains in a liquid state
well below its theoretical melting point of 25-28°C. How can | resolve this supercooling
issue?

e Answer: Supercooling is a common phenomenon in salt hydrate PCMs where the material
remains liquid below its freezing point. This can be addressed by introducing nucleating
agents that provide sites for crystal growth to begin.
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o Solution 1: Add Strontium Chloride Hexahydrate (SrCl2:6H20). The addition of SrCl2:-6H20,
which has a similar crystal structure to CaClz-6H20, is an effective method to reduce
supercooling.[1][2][3][4] Research has shown that adding as little as 2 wt.% of SrCl2:6H20
can reduce supercooling from as high as 12°C to 0°C.[2][3][4]

o Solution 2: Introduce Other Nucleating Agents. Other compounds like borax
(Na2B407-10H20), barium hydroxide (Ba(OH)2), and nano-SiO2 have also been shown to
be effective nucleators.[1][5][6] For instance, borax can reduce the supercooling degree to
nearly 0°C.[5]

o Solution 3: Modify the Hydration State. A mixture of calcium chloride dihydrate
(CaClz2:2H20) and anhydrous CaClz can be used to prepare a PCM system with reduced
supercooling.[1][6] Increasing the proportion of CaClz-2H20 has been found to decrease
the degree of supercooling.[6][7]

Issue 2: Phase Segregation and Formation of Lower Hydrates

o Question: After several melt-freeze cycles, I'm observing a decline in the latent heat capacity
of my CaClz-6H20 PCM. | suspect phase segregation is occurring. What can | do to prevent
this?

e Answer: Incongruent melting is a significant challenge with CaClz-6H20, where it melts to a
saturated solution and a solid, less hydrated form (like CaClz-4H20).[1][2][3][4] This phase
separation affects the material's long-term stability and energy storage capacity.

o Solution 1: Use Stabilizing Salts. The addition of salts like potassium chloride (KCI) or
sodium chloride (NaCl) can help suppress the formation of lower hydrates and promote
congruent melting.[1][2][3][4] Adding 5 wt.% of NaCl or KCI has been shown to effectively
prevent phase separation over multiple cycles.[2][3][4]

o Solution 2: Combine Stabilizers and Nucleating Agents. For optimal performance, a
combination of a stabilizer (like KCl or NaCl) and a nucleating agent (like SrClz2-6H20) is
often recommended. This dual-additive approach addresses both supercooling and phase
segregation simultaneously.[2][3][4]

Issue 3: Difficulty in Tuning the Phase Change Temperature
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e Question: | need to adjust the melting point of my calcium chloride PCM for a specific
application. How can | control the hydration level to achieve a different phase transition

temperature?

e Answer: The melting point of calcium chloride hydrates is dependent on their hydration
number. By controlling the amount of water in the system, you can tune the phase transition

temperature.

o Solution: Controlled Dehydration/Hydration. You can convert CaClz-6H20 (melting point
~29°C) to CaClz-4H20 (melting point ~39°C) by removing moisture.[8] This can be
achieved by flowing dry air over the molten PCM at an elevated temperature (e.g., 45-
50°C).[8] The process is reversible; liquid water can be added to convert CaClz-4H20 back
to CaCl2:6H20.[8]

Frequently Asked Questions (FAQs)
Q1: What are the key thermophysical properties of different calcium chloride hydrates?

Al: The primary hydrates of calcium chloride used as PCMs are the hexahydrate (CaClz-6H20)
and the tetrahydrate (CaClz-4H20). Their properties are summarized below:

Property CaCl2:6H20 CaCl2:4H20
Density 1.71 g/cm3 1.83 g/cm?
Melting Point 29 °C 39°C

Latent Heat 170-192 kJ/kg 158 kJ/kg
Specific Heat 1.42 kJ/kg-K 1.34 kJ/kg-K

(Data sourced from[8])
Q2: What is the effect of adding different additives on the performance of CaClz-6H207?

A2: Additives play a crucial role in overcoming the inherent issues of supercooling and phase
segregation in CaClz-6H20. The following table summarizes the effects of common additives:
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Concentration

Additive Primary Effect Secondary Effect
(wt.%)
Reduces supercooling
SrCl2-6H20 2%
to ~0°C
Suppresses phase
NaCl 5% PP _ P
separation
Suppresses phase
KCI 5% PP P

separation

Reduces supercooling
SrCl2-6H20 + NaCl 2% + 5% and suppresses

phase separation

Maintains high latent
heat (169-178 J/g)

Reduces supercooling
SrCl2-6H20 + KCl 2% + 5% and suppresses
phase separation

Maintains high latent
heat (169-178 J/g)

(Data compiled from[2][3][4])
Q3: How do | prepare a stable CaClz-6H20-based PCM in the lab?

A3: A common method involves starting with a lower hydrate of calcium chloride and adding a
precise amount of water, along with the necessary additives. A detailed experimental protocol is
provided in the section below.

Experimental Protocols
Protocol 1: Preparation of a Stabilized Calcium Chloride Hexahydrate PCM

This protocol describes the preparation of a CaClz-:6H20 PCM with additives to suppress
supercooling and phase segregation.

Materials:

e Calcium chloride dihydrate (CaClz-2H20)
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Distilled water

Strontium chloride hexahydrate (SrClz-:6H20)
Potassium chloride (KCI) or Sodium chloride (NaCl)
Glass vials

Hot plate with magnetic stirring capability

Analytical balance

Procedure:

Stoichiometric Calculation: To prepare CaClz-6H20 from CaClz-2H20, use the molar masses
to determine the correct ratio of the dihydrate and water. For a 20g batch of CaClz-6Hz0, you
would mix 13.42g of CaClz-2H20 with 6.58g of distilled water.[3]

Mixing: Weigh the calculated amounts of CaClz-2H20 and distilled water and place them in a
glass vial with a magnetic stir bar.

Heating and Dissolving: Place the vial on a hot plate and heat to approximately 60°C while
stirring continuously until the mixture is completely melted and homogenous.[3]

Adding Stabilizers and Nucleating Agents:

o Weigh the desired amount of stabilizer (e.g., 5 wt.% KCI or NaCl) and nucleating agent
(e.g., 2 wt.% SrCl2-6Hz20).

o Add the additives to the molten CaClz:6H20 solution.

o Continue stirring at a slightly elevated temperature (around 40°C) until all additives are
fully dissolved and the solution is clear.[3]

Cooling and Solidification: Turn off the heat and allow the mixture to cool to room
temperature to solidify.
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o Characterization: The prepared PCM can then be characterized using techniques like
Differential Scanning Calorimetry (DSC) to determine its melting point, latent heat of fusion,
and degree of supercooling.
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Caption: Workflow for preparing and characterizing stable CaClz-6H20 PCM.
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Caption: Troubleshooting logic for common CaClz PCM issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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